Cas no 100743-02-0 (4-(4-methoxyphenoxy)-3-methyl-2h-pyrazolo[3,4-b]quinoline)

• Product Name: 4-(4-methoxyphenoxy)-3-methyl-2h-pyrazolo[3,4-b]quinoline
• CAS No: 100743-02-0
• MF: C₁₈H₁₅N₃O₂
• MW: 305.330603837967
• CID: 1126343
• PubChem ID: 4465586
• Update Time: 2025-04-20

4-(4-methoxyphenoxy)-3-methyl-2h-pyrazolo[3,4-b]quinoline Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxyphenoxy)-3-methyl-2h-pyrazolo[3,4-b]quinoline
• 1H-Pyrazolo[3,4-b]quinoline, 4-(4-methoxyphenoxy)-3-methyl-
• AC1NBBPP
• AC1Q4DMH
• ACMC-20m3t5
• CTK0D9981
• ZINC00408148
• 19300P
• 4-(4-methoxyphenoxy)-3-methyl-1H-pyrazolo[3,4-b]quinoline
• 1H-Pyrazolo[3,4-b]quinoline, 4-(4-methoxyphenoxy)-3-methyl-; AC1NBBPP; AC1Q4DMH; ACMC-20m3t5; CTK0D9981; ZINC00408148; 19300P; 4-(4-methoxyphenoxy)-3-methyl-1H-pyrazolo[3,4-b]quinoline;
• 100743-02-0
• DTXSID50403582

• Inchi： 1S/C18H15N3O2/c1-11-16-17(23-13-9-7-12(22-2)8-10-13)14-5-3-4-6-15(14)19-18(16)21-20-11/h3-10H,1-2H3,(H,19,20,21)
• InChI Key： XIAIGUTXAIETOO-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)C1=C2C=CC=CC2=NC2C1=C(C)NN=2

Computed Properties

• Exact Mass: 305.116427g/mol
• Monoisotopic Mass: 305.116427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 305.3g/mol
• XLogP3: 4.1
• Topological Polar Surface Area: 60Ų